Cas no 1379310-22-1 (4-(cyclopropylmethoxymethyl)-3-fluorobenzenethiol)

• Product Name: 4-(cyclopropylmethoxymethyl)-3-fluorobenzenethiol
• CAS No: 1379310-22-1
• MF: C₁₁H₁₃FOS
• MW: 212.283725500107
• MDL: MFCD19443104
• CID: 5150235
• Update Time: 2026-03-03

4-(cyclopropylmethoxymethyl)-3-fluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropylmethoxymethyl)-3-fluorobenzenethiol

• MDL： MFCD19443104
• Inchi： 1S/C11H13FOS/c12-11-5-10(14)4-3-9(11)7-13-6-8-1-2-8/h3-5,8,14H,1-2,6-7H2
• InChI Key： CQJVJDSUALLNFW-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(COCC2CC2)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-(cyclopropylmethoxymethyl)-3-fluorobenzenethiol

Introduction to 4-(cyclopropylmethoxymethyl)-3-fluorobenzenethiol (CAS No. 1379310-22-1)

4-(cyclopropylmethoxymethyl)-3-fluorobenzenethiol, identified by the Chemical Abstracts Service Number (CAS No.) 1379310-22-1, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiophenols, which are known for their diverse biological activities and potential applications in drug development. The presence of both a cyclopropylmethyl group and a fluorine substituent in its molecular structure imparts unique chemical properties, making it a subject of interest for synthetic chemists and biologists alike.

The molecular structure of 4-(cyclopropylmethoxymethyl)-3-fluorobenzenethiol consists of a benzene ring substituted with a thiol (-SH) group at the 3-position, an oxygen-methyl ether linkage at the 4-position, and a cyclopropylmethyl side chain. This arrangement contributes to its distinct reactivity and interaction potential with biological targets. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity in drug molecules, which is a critical factor in the design of novel therapeutics.

In recent years, there has been significant interest in thiophenolic compounds due to their role as intermediates in the synthesis of various pharmaceuticals. The thiol group in 4-(cyclopropylmethoxymethyl)-3-fluorobenzenethiol can participate in diverse chemical reactions, including nucleophilic substitutions, metal coordination, and disulfide bond formations. These reactions are often exploited in medicinal chemistry to develop new drug candidates with enhanced efficacy and reduced side effects.

The cyclopropylmethyl moiety in this compound adds another layer of complexity, influencing both its physical properties and its biological interactions. Cyclopropane rings are known for their strained three-membered structure, which can lead to unique electronic and steric effects. In the context of drug design, such structural features can be leveraged to optimize binding to biological targets, potentially improving the pharmacokinetic profile of derived compounds.

Recent studies have highlighted the potential of fluorinated aromatic compounds as key motifs in medicinal chemistry. The fluorine atom in 4-(cyclopropylmethoxymethyl)-3-fluorobenzenethiol can modulate the electronic properties of the aromatic ring, influencing its reactivity and interactions with biological systems. This has led to investigations into its derivatives as candidates for treating various diseases, including cancer and inflammatory disorders.

The synthesis of 4-(cyclopropylmethoxymethyl)-3-fluorobenzenethiol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation followed by nucleophilic substitution, or direct functionalization of pre-existing aromatic systems. The use of advanced catalytic methods can further improve the efficiency and selectivity of these reactions, making it feasible to produce this compound on a larger scale for research purposes.

The biological activity of 4-(cyclopropylmethoxymethyl)-3-fluorobenzenethiol has been explored in several preclinical studies. Its structural features suggest potential interactions with enzymes and receptors involved in disease pathways. For instance, modifications based on this scaffold have shown promise in inhibiting kinases and other therapeutic targets relevant to oncology. Additionally, its thiol group may enable redox-based mechanisms of action, which are increasingly recognized as important in drug development.

One notable aspect of thiophenolic compounds is their ability to undergo redox cycling, where they can switch between oxidized and reduced states. This property can be exploited to develop prodrugs that release active species under specific physiological conditions. The presence of both electron-withdrawing (fluorine) and electron-donating (thiol) groups in 4-(cyclopropylmethoxymethyl)-3-fluorobenzenethiol makes it an intriguing candidate for such applications.

The pharmaceutical industry continues to invest in the development of novel scaffolds like 4-(cyclopropylmethoxymethyl)-3-fluorobenzenethiol due to their potential therapeutic value. Researchers are exploring ways to optimize its properties through structural modifications, aiming to enhance bioavailability, reduce toxicity, and improve target specificity. Collaborative efforts between synthetic chemists and biologists are crucial in translating these findings into clinical applications.

As our understanding of molecular interactions advances, compounds like 4-(cyclopropylmethoxymethyl)-3-fluorobenzenethiol will continue to play a vital role in drug discovery. Their unique structural features offer opportunities for innovation across multiple therapeutic areas. By leveraging cutting-edge synthetic methods and computational tools, scientists can accelerate the development of next-generation pharmaceuticals based on such versatile scaffolds.